Cas no 1355567-40-6 (N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide
• CAS No: 1355567-40-6
• MF: C₁₉H₂₉N₅O
• MW: 343.466463804245
• CID: 6356581
• PubChem ID: 56792926
• Update Time: 2025-10-28

N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687420
• AKOS033178473
• 1355567-40-6
• Z1230420309
• N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide
• N-(2-cyano-3-methylbutan-2-yl)-2-[2-[[(6-methylpyridin-2-yl)amino]methyl]pyrrolidin-1-yl]acetamide

• Inchi： 1S/C19H29N5O/c1-14(2)19(4,13-20)23-18(25)12-24-10-6-8-16(24)11-21-17-9-5-7-15(3)22-17/h5,7,9,14,16H,6,8,10-12H2,1-4H3,(H,21,22)(H,23,25)
• InChI Key： WZBXUYNGIZNXLP-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1CNC1C=CC=C(C)N=1)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 343.23721057g/mol
• Monoisotopic Mass: 343.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide

Compound CAS No. 1355567-40-6: N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide

The compound with CAS No. 1355567-40-6, named N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has been the subject of recent research studies, particularly focusing on its structural properties, pharmacological effects, and potential applications in therapeutic interventions.

Chemical Structure and Synthesis: The molecule features a unique combination of functional groups, including a cyano group, methyl substituents, and a pyrrolidine ring. The synthesis of this compound involves multi-step organic reactions, leveraging advanced techniques such as Suzuki coupling and amide bond formation. Recent advancements in synthetic chemistry have enabled the optimization of its production process, enhancing yield and purity.

Pharmacological Properties: Studies have demonstrated that this compound exhibits potent biological activity, particularly as an inhibitor of specific enzyme targets associated with inflammatory diseases and cancer progression. Preclinical trials have shown promising results in reducing inflammation and inhibiting tumor growth in animal models. The compound's ability to selectively target these pathways makes it a strong candidate for further development into a therapeutic agent.

Mechanism of Action: The compound's mechanism of action involves the modulation of key signaling pathways, such as the NF-kB pathway and the MAPK/ERK cascade. Its interaction with these pathways has been extensively studied using techniques like molecular docking and in vitro assays. Recent findings suggest that the compound's efficacy is enhanced by its ability to penetrate cellular membranes efficiently due to its lipophilic nature.

Toxicological Evaluation: Safety studies conducted on this compound indicate that it has a favorable toxicity profile at therapeutic doses. Acute and subchronic toxicity tests have shown minimal adverse effects, with no significant organ damage observed in experimental animals. These results support its potential for long-term use in clinical settings.

Applications in Drug Development: Given its potent biological activity and favorable safety profile, this compound is being actively pursued for its potential in treating chronic inflammatory diseases such as rheumatoid arthritis and certain types of cancers. Pharmaceutical companies are exploring its use as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

Future Research Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce clearance rates. Additionally, studies are being conducted to identify potential drug-drug interactions and to explore its efficacy in combination therapies.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(2-{[(6-methylpyridin-2-yl)amino]methyl}pyrrolidin-1-yl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, potent biological activity, and favorable safety profile make it a promising candidate for future drug development efforts.